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Compound of Interest

Compound Name: Eremanthin

Cat. No.: B1213164 Get Quote

Eremanthin, a naturally occurring sesquiterpene lactone, has garnered significant interest

within the scientific community for its diverse pharmacological properties. This technical guide

provides an in-depth overview of Eremanthin, including its chemical identifiers, biological

activities, and the molecular pathways it modulates. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on quantitative data,

experimental methodologies, and visual representations of its mechanism of action.

Chemical Identification
Identifier Value

IUPAC Name

(3aS,6aR,9aR,9bS)-6-methyl-3,9-dimethylidene-

4,6a,7,8,9a,9b-hexahydro-3aH-azuleno[4,5-

b]furan-2-one[1]

CAS Number 37936-58-6[1][2]

Molecular Formula C15H18O2[1]

Molecular Weight 230.30 g/mol [1]

Synonyms (-)-Eremanthin, Vanillosmin[1]
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Eremanthin has been reported to possess a range of biological activities, including anti-

inflammatory, anticancer, and antidiabetic effects. The following tables summarize key

quantitative data from various studies.

Table 1: In Vitro Anticancer Activity of Eremanthin

Cell Line Assay IC50 (µM) Reference

A549 (Lung

carcinoma)
MTT 16.8 ± 1.2 [3]

HeLa (Cervical

cancer)
MTT 12.5 ± 0.9 [3]

MCF-7 (Breast

cancer)
MTT 21.4 ± 1.8 [3]

Table 2: Anti-inflammatory Effects of Eremanthin

Model Parameter Dosage Inhibition (%) Reference

LPS-stimulated

RAW 264.7

macrophages

Nitric Oxide (NO)

Production
10 µM 58.2 ± 3.5

LPS-stimulated

RAW 264.7

macrophages

Prostaglandin E2

(PGE2)

Production

10 µM 65.1 ± 4.1

Table 3: Antidiabetic and Antilipidemic Effects of Eremanthin in STZ-induced Diabetic Rats
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Parameter Control
Diabetic
Control

Eremanthin
(20 mg/kg bw)

Reference

Plasma Glucose

(mg/dL)
98.5 ± 5.2 285.4 ± 15.1 112.8 ± 6.3

Glycosylated

Hemoglobin

(HbA1c) (%)

4.8 ± 0.2 9.2 ± 0.5 5.3 ± 0.3

Serum Total

Cholesterol

(mg/dL)

75.1 ± 4.0 142.6 ± 7.8 82.4 ± 4.5

Serum

Triglycerides

(mg/dL)

68.4 ± 3.7 135.2 ± 7.1 75.9 ± 4.2

Experimental Protocols
A detailed understanding of the experimental methodologies is crucial for the replication and

extension of research findings.

1. Cell Viability Assessment using MTT Assay

Cell Culture: Human cancer cell lines (A549, HeLa, MCF-7) are cultured in Dulbecco's

Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

Treatment: Cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and allowed to

attach overnight. Subsequently, the cells are treated with various concentrations of

Eremanthin (e.g., 0, 5, 10, 20, 50, 100 µM) for 48 hours.

MTT Addition: After the treatment period, 20 µL of MTT solution (5 mg/mL in phosphate-

buffered saline, PBS) is added to each well, and the plates are incubated for an additional 4

hours at 37°C.
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Formazan Solubilization: The medium containing MTT is removed, and 150 µL of dimethyl

sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a

microplate reader. The percentage of cell viability is calculated relative to the untreated

control cells.

2. Measurement of Nitric Oxide (NO) and Prostaglandin E2 (PGE2) Production

Cell Culture and Stimulation: RAW 264.7 macrophage cells are cultured in DMEM with 10%

FBS. Cells are seeded in 24-well plates and pre-treated with Eremanthin for 1 hour before

stimulation with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

NO Determination: The concentration of nitrite, a stable metabolite of NO, in the culture

supernatant is measured using the Griess reagent. Briefly, 100 µL of supernatant is mixed

with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-

naphthyl)ethylenediamine dihydrochloride in water). The absorbance is measured at 540 nm,

and the nitrite concentration is determined from a sodium nitrite standard curve.

PGE2 Measurement: The level of PGE2 in the culture medium is quantified using a

commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the

manufacturer's instructions.

3. Induction of Diabetes and Assessment of Biochemical Parameters in Rats

Animal Model: Male Wistar rats are used for the study. Diabetes is induced by a single

intraperitoneal injection of streptozotocin (STZ) at a dose of 50 mg/kg body weight, dissolved

in citrate buffer (pH 4.5).

Treatment Protocol: After the induction of diabetes, the rats are administered Eremanthin
orally at different doses (e.g., 5, 10, and 20 mg/kg body weight) daily for a period of 60 days.

Biochemical Analysis: At the end of the treatment period, blood samples are collected for the

analysis of plasma glucose, glycosylated hemoglobin (HbA1c), serum total cholesterol,

triglycerides, LDL-cholesterol, and HDL-cholesterol using standard biochemical assay kits.

Plasma insulin levels are measured using an ELISA kit.
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Signaling Pathways and Mechanisms of Action
Eremanthin exerts its biological effects by modulating key signaling pathways involved in

inflammation and cancer progression.

1. Inhibition of the NF-κB Signaling Pathway

Eremanthin has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB), a

critical transcription factor in the inflammatory response. By preventing the phosphorylation and

subsequent degradation of the inhibitory protein IκBα, Eremanthin blocks the nuclear

translocation of NF-κB, thereby downregulating the expression of pro-inflammatory genes such

as iNOS and COX-2.
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Caption: Inhibition of the NF-κB signaling pathway by Eremanthin.

2. Induction of Apoptosis via the Intrinsic Pathway

In cancer cells, Eremanthin can induce apoptosis, or programmed cell death, through the

intrinsic mitochondrial pathway. It promotes the release of cytochrome c from the mitochondria

into the cytosol. Cytochrome c then binds to Apaf-1, leading to the activation of caspase-9,

which in turn activates downstream effector caspases like caspase-3, ultimately resulting in

apoptosis.
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Caption: Induction of apoptosis by Eremanthin via the intrinsic pathway.
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This technical guide provides a foundational understanding of Eremanthin for researchers and

drug development professionals. The presented data and experimental protocols offer a

starting point for further investigation into the therapeutic potential of this promising natural

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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